3,5-dimethyl-N-1,3-thiazol-2-yl-4-isoxazolecarboxamide

• IUPAC Name: 3,5-dimethyl-N-(1,3-thiazol-2-yl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C9H9N3O2S/c1-5-7(6(2)14-12-5)8(13)11-9-10-3-4-15-9/h3-4H,1-2H3,(H,10,11,13)
• InChI Key: LKMYCIIGGDYGKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NC2=NC=CS2
• Molecular Formula: C9H9N3O2S
• Molecular Weight: 223.25 g/mol
• Solubility: >33.5 [ug/mL] (The mean of the results at pH 7.4)

Description

Synthesis Analysis

The synthesis of isoxazole derivatives, including compounds similar to 3,5-dimethyl-N-1,3-thiazol-2-yl-4-isoxazolecarboxamide, often involves complex reactions. For instance, a collection of 3-(arylthiomethyl)isoxazole-4,5-dicarboxamides was prepared starting from dimethyl 3-(chloromethyl)isoxazole-4,5-dicarboxylate, showcasing the chemoselective nucleophilic chemistry involved in such processes (Yu et al., 2009).

Molecular Structure Analysis

The molecular structure of compounds related to this compound often displays intriguing characteristics. For example, the structure of 2,6-dimethyl-N-(5-methyl-3-isoxazolyl)benzamide suggests that the molecule consists of two approximately planar parts, highlighting the significance of molecular geometry in determining the properties of such compounds (Rodier et al., 1993).

Chemical Reactions and Properties

Chemical reactions involving isoxazole derivatives can lead to a wide range of products with varied properties. The synthesis and herbicidal activities of certain isoxazole compounds illustrate the potential applications of these chemical reactions in producing substances with specific desirable properties (Fu-b, 2014).

Physical Properties Analysis

The physical properties of isoxazole derivatives are crucial for their potential applications. Studies on the synthesis, crystal structure, and Hirshfeld surface analysis of specific compounds provide valuable insights into the physical characteristics that influence their behavior and interactions (Prabhuswamy et al., 2016).

Chemical Properties Analysis

The chemical properties of this compound and similar compounds are defined by their reactivity and stability. The novel synthesis of 4-methyl-2-methylamino-5-(N-methylthiocarbamoyl)thiazole by thermal isomerization exemplifies the complex chemical behaviors these compounds can exhibit (Yamamoto et al., 1975).

Mechanism of Action

The mechanism of action of thiazoles can vary depending on the specific compound and its biological target. For example, some thiazoles have been found to have antimicrobial, antifungal, and antiviral activities.